11-[(Furan-2-yl)methyl]-10-(methylsulfanyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 11-(furan-2-ylmethyl)-10-methylsulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C15H14N2O2S2/c1-20-15-16-13-12(10-5-2-6-11(10)21-13)14(18)17(15)8-9-4-3-7-19-9/h3-4,7H,2,5-6,8H2,1H3
• InChI Key: SIGLGQFSBXKUAS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CC4=CC=CO4
• Molecular Formula: C15H14N2O2S2
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reactivity of the compound and predicting its behavior in various chemical reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, polarity, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating cellular processes.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound. It can include toxicity information, handling precautions, and first aid measures.